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Compound of Interest

Compound Name:
5-Methoxy-6-methylpyridine-3-

carbaldehyde

CAS No.: 123540-28-3

Cat. No.: B044902

Get Quote

Executive Summary
In medicinal chemistry and organic synthesis, the positioning of substituents on the pyridine

ring dictates not just physical properties but the fundamental reactivity profile of the molecule.

This guide compares 5-Methoxy-6-methylpyridine-3-carbaldehyde (Compound A) with its

regioisomer 6-Methoxy-5-methylpyridine-3-carbaldehyde (Compound B).[1]

While they share the same molecular formula (

), they exhibit distinct electronic behaviors:

Compound A (5-OMe) functions as a reactive electrophile suitable for rapid condensation

reactions, owing to the meta-relationship between the methoxy donor and the aldehyde.

Compound B (6-OMe) acts as a stabilized building block, where the ortho-methoxy group

(relative to nitrogen) and para-relationship (relative to aldehyde) significantly dampen

carbonyl electrophilicity while introducing metabolic "soft spots."[1]
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Chemical Identity & Physical Properties
The following table summarizes the core identifiers and predicted physical properties for the

two isomers.

Feature Compound A (5-OMe) Compound B (6-OMe)

IUPAC Name
5-Methoxy-6-methylpyridine-3-

carbaldehyde

6-Methoxy-5-methylpyridine-3-

carbaldehyde

Structure Description
Methoxy at C5 (meta to N),

Methyl at C6 (ortho to N)

Methoxy at C6 (ortho to N),

Methyl at C5 (meta to N)

CAS Number
113118-83-5 (Base structure

ref) / 1355204-74-6 (Analogue)
123506-67-2

Molecular Weight 151.16 g/mol 151.16 g/mol

Predicted LogP ~0.8 - 1.1 ~1.2 - 1.4 (More lipophilic)

Basicity (pKa of N)
Higher (~5.5).[1] Methyl at C6

is electron-donating (+I) to N.

Lower (~3.0).[1] Methoxy at C6

is inductively withdrawing (-I)

despite resonance.[1]

Aldehyde Reactivity

High.[1][2] No direct resonance

conjugation from OMe to CHO.

[1]

Low. Strong +M resonance

from 6-OMe to 3-CHO.[1]

Electronic Structure & Reactivity Profile
The drastic difference in reactivity stems from the Resonance Effect (+M) of the methoxy group

relative to the aldehyde acceptor.

Mechanism of Deactivation in Compound B
In Compound B, the methoxy group is at position 6, while the aldehyde is at position 3. In the

pyridine ring, positions 2 and 5 are electronically linked (para-like), as are positions 3 and 6.

Compound B (6-OMe): The lone pair on the oxygen can delocalize through the ring directly

to the carbonyl carbon of the aldehyde. This "Push-Pull" system significantly increases the

electron density at the carbonyl carbon, making it a poor electrophile.
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Compound A (5-OMe): The methoxy group is at position 5, which is meta to the aldehyde at

position 3. Resonance structures cannot effectively place the negative charge on the

carbonyl carbon. Therefore, the aldehyde retains its high electrophilic character.

Visualizing the Electronic Pathway

Compound A (5-OMe)
Reactive Electrophile

Compound B (6-OMe)
Stabilized / Deactivated

5-OMe-6-Me-Pyridine-3-CHO OMe is meta to CHO
(No Resonance Overlap)

Electronic Effect Carbonyl remains
Electron Deficient

Result

6-OMe-5-Me-Pyridine-3-CHO OMe is para-like to CHO
(Strong +M Donation)

Electronic Effect Carbonyl is
Electron Rich

Result

Click to download full resolution via product page

Figure 1: Comparative electronic effects showing the resonance deactivation in the 6-methoxy

isomer.

Synthetic Accessibility & Manufacturing
Synthesis of Compound A (5-Methoxy-6-methyl...)
This isomer is often harder to access directly from simple pyridine precursors.[1]

Route: Typically synthesized via Vilsmeier-Haack formylation of 3-methoxy-2-picoline.[1]

Challenge: Formylation can occur at C4 or C6.[1] Directing groups or blocking groups may

be required to ensure C3 substitution.[1]

Alternative: Reduction of Methyl 5-methoxy-6-methylnicotinate.[1]

Synthesis of Compound B (6-Methoxy-5-methyl...)
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This isomer is synthetically more accessible due to the directing power of the 6-methoxy group.

[1]

Route: Vilsmeier-Haack formylation of 2-methoxy-3-picoline.[1]

Regioselectivity: The 2-methoxy group (ortho-para director) strongly activates position 5

(meta to N, para to OMe).[1] However, since position 5 is blocked by a methyl group,

formylation occurs at position 3 (ortho to OMe, beta to N).

Yield: Generally higher yields (60-80%) compared to Compound A.[1]

Application in Drug Discovery
Metabolic Stability (The "Soft Spot" Risk)

Compound B (6-OMe): Pyridines with a methoxy group at the 2 or 6 position (adjacent to N)

are highly susceptible to O-demethylation by Cytochrome P450 enzymes.[1] This

transformation yields the corresponding 6-pyridone (lactam), a highly stable but often

inactive metabolite.[1]

Risk: High metabolic clearance.[1]

Compound A (5-OMe): The methoxy group is meta to the nitrogen. This position is

significantly more stable to oxidative O-demethylation.[1]

Advantage: Better metabolic half-life (

) in microsome stability assays.[1]

Schiff Base Formation (Kinetic Selectivity)
If your goal is to form a Schiff base (imine) with an amine:

Use Compound A if you need fast reaction kinetics at room temperature.[1]

Use Compound B if you require a more stable aldehyde that resists air oxidation to the

carboxylic acid during storage, but be prepared to use a catalyst (

or acetic acid) and heat to drive imine formation.
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Experimental Protocol: Comparative Schiff Base
Formation
Objective: To demonstrate the reactivity difference by reacting both isomers with 4-

fluoroaniline.

Reagents:

Aldehyde (1.0 eq)

4-Fluoroaniline (1.1 eq)[1]

Ethanol (anhydrous)

Catalytic Acetic Acid (1 drop)

Protocol:

Dissolution: Dissolve 1.0 mmol of the aldehyde (Compound A or B) in 5 mL of anhydrous

ethanol in a 20 mL scintillation vial.

Addition: Add 1.1 mmol of 4-fluoroaniline.

Catalysis: Add 1 drop of glacial acetic acid.

Monitoring: Stir at Room Temperature (25°C). Monitor by TLC (Hexane:EtOAc 3:1) every 30

minutes.

Compound A: Expect >90% conversion within 1-2 hours.[1] The spot for the aldehyde (Rf

~0.5) will disappear rapidly.[1]

Compound B: Expect <30% conversion at 2 hours.[1] Full conversion may require reflux

(78°C) for 4-6 hours.[1]

Workup: Upon completion, cool to 0°C. The Schiff base often precipitates. Filter and wash

with cold ethanol.[1]

Data Interpretation: If Compound B fails to react, add Magnesium Sulfate (
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) as a dehydrating agent to push the equilibrium forward, as the resonance-stabilized aldehyde
is less thermodynamically driven to form the imine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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